Cas no 672957-97-0 (3-Pyridinecarboxylic acid, 2-[2-(phenylmethoxy)ethoxy]-, ethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 2-[2-(phenylmethoxy)ethoxy]-, ethyl ester
• CAS No: 672957-97-0
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 1716587
• Update Time: 2024-11-27

3-Pyridinecarboxylic acid, 2-[2-(phenylmethoxy)ethoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-[2-(phenylmethoxy)ethoxy]-, ethyl ester

• Inchi： 1S/C17H19NO4/c1-2-21-17(19)15-9-6-10-18-16(15)22-12-11-20-13-14-7-4-3-5-8-14/h3-10H,2,11-13H2,1H3
• InChI Key： ICGPIDQXQOZZSG-UHFFFAOYSA-N
• SMILES： C1(OCCOCC2=CC=CC=C2)=NC=CC=C1C(OCC)=O

Computed Properties

• Exact Mass: 301.13147

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 416.6±40.0 °C(Predicted)
• PSA: 57.65
• pka: 1.79±0.22(Predicted)